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Introduction: The Versatility and Reactivity of m-
Chlorophenyl Isocyanate

m-Chlorophenyl isocyanate (m-CPI) is an aromatic isocyanate that serves as a critical building
block in the synthesis of a diverse range of organic compounds, particularly in the
pharmaceutical and agrochemical industries. Its utility stems from the highly electrophilic
carbon atom within the isocyanate group (-N=C=0), which readily reacts with a wide array of
nucleophiles.[1][2] This reactivity allows for the facile formation of carbamates (from alcohols),
ureas (from amines), and other related derivatives, making m-CPI a valuable reagent for
introducing the m-chlorophenyl carbamoyl moiety into molecules.

This application note provides a comprehensive guide for researchers, scientists, and drug
development professionals on the experimental setup for reactions involving m-CPI. It delves
into the underlying principles of its reactivity, provides detailed protocols for common
transformations, and emphasizes the critical safety and handling procedures required for its
use.
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Safety First: Essential Precautions for Handling m-
Chlorophenyl Isocyanate

Isocyanates as a class of compounds are potent sensitizers and irritants, particularly to the
respiratory tract.[3][4] Therefore, stringent safety measures are paramount when working with
m-chlorophenyl isocyanate.

1.1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: All manipulations of m-CPI must be conducted in a certified chemical fume hood
with adequate airflow to minimize inhalation exposure.[5]

o Personal Protective Equipment: A comprehensive PPE ensemble is mandatory:
o Eye Protection: Chemical splash goggles are essential.[4]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber).
o Body Protection: A lab coat should be worn at all times.

o Respiratory Protection: In situations where airborne concentrations may exceed exposure
limits or during spill cleanup, a respirator with an appropriate cartridge for organic vapors
should be used.[5]

1.2. Storage and Handling

o Moisture Sensitivity: m-CPl is sensitive to moisture and will react with water to form an
unstable carbamic acid, which then decomposes to m-chloroaniline and carbon dioxide gas.
[2][4] This can lead to a pressure buildup in sealed containers.[4]

o Storage Conditions: Store m-CPlI in a tightly sealed container in a cool, dry, and well-
ventilated area, away from sources of ignition and incompatible materials such as water,
alcohols, and amines.[5] Refrigeration at 2-8°C is recommended.[5]

e Incompatible Materials: Avoid contact with strong acids, strong bases, alcohols, and amines,
as these can initiate vigorous and exothermic reactions.
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1.3. Spill and Waste Disposal

» Spill Cleanup: In the event of a spill, evacuate the area and ensure adequate ventilation.
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable
container for disposal.[4]

e Waste Disposal: Dispose of m-CPIl and any contaminated materials in accordance with local,
state, and federal regulations. Do not pour down the drain.

The Chemistry of m-Chlorophenyl Isocyanate: A
Mechanistic Overview

The reactivity of m-chlorophenyl isocyanate is dominated by the nucleophilic attack on the
central carbon atom of the isocyanate group.[1] The general mechanism involves the addition
of a nucleophile (Nu-H) across the C=N double bond.

Reaction Mechanism
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Caption: Generalized mechanism of nucleophilic addition to m-CPI.

The electron-withdrawing nature of the chlorine atom on the phenyl ring enhances the
electrophilicity of the isocyanate carbon, making m-CPI a relatively reactive aromatic
isocyanate.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the reaction of m-
chlorophenyl isocyanate with an alcohol and a primary amine. These are representative
examples and can be adapted for other nucleophiles with appropriate modifications to the
reaction conditions.
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Protocol 1: Synthesis of an N-(m-
chlorophenyl)carbamate from an Alcohol

This protocol details the reaction of m-CPI with a primary alcohol to form a carbamate. The
reaction is typically straightforward and proceeds at room temperature.[6]

Rationale: The lone pair of electrons on the alcohol's oxygen atom acts as the nucleophile,
attacking the electrophilic carbon of the isocyanate. The subsequent proton transfer results in
the stable carbamate product. This reaction is often uncatalyzed but can be accelerated by the
presence of tertiary amines or organotin compounds.[7][8]

Experimental Workflow:

© 2026 BenchChem. All rights reserved. 4/16 Tech Support


https://www.americanlaboratory.com/914-Application-Notes/673-An-Improved-Protocol-for-the-Analysis-of-Alcohols-by-Direct-Analysis-in-Real-Time-Mass-Spectrometry/
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-isocyanate-reactions.-II.-Bacaloglu-Cotarc%C7%8E/4dcfaf360955f635466e6a5f81575e32c5dd20d1
https://pubs.rsc.org/en/content/articlelanding/1995/p2/p29950000395
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Carbamate Synthesis Workflow
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Caption: Workflow for the synthesis of an N-(m-chlorophenyl)carbamate.

Materials:
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. Molecular
Reagent/Materi . Amount
CAS Number Weight ( g/mol Volume/Mass
al (mmol)
)
m-Chlorophenyl
) 2909-38-8 153.57 10.0 154¢g
isocyanate
1-Butanol 71-36-3 74.12 10.0 0.74 g
Anhydrous
Dichloromethane  75-09-2 84.93 - 50 mL
(DCM)
Saturated
Sodium - - - 20 mL
Bicarbonate
Brine - - - 20 mL
Anhydrous
Magnesium 7487-88-9 120.37 - -
Sulfate

Step-by-Step Procedure:

o Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stir bar, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of
nitrogen throughout the reaction.

o Reagent Preparation: In the flask, dissolve 1-butanol (10.0 mmol, 0.74 g) in anhydrous
dichloromethane (30 mL).

» Addition of m-CPI: Dissolve m-chlorophenyl isocyanate (10.0 mmol, 1.54 g) in anhydrous
dichloromethane (20 mL) and add it to the dropping funnel. Add the m-CPI solution dropwise
to the stirring alcohol solution over 15-20 minutes. An exotherm may be observed; maintain
the temperature at or below room temperature with an ice bath if necessary.

e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
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Spectrometry (LC-MS). The disappearance of the m-CPI can be tracked by quenching a
small aliquot of the reaction mixture with a primary amine (like dibutylamine) and analyzing
the resulting urea derivative.

o Workup: Once the reaction is complete (typically 1-4 hours), transfer the reaction mixture to
a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate
solution (20 mL) and brine (20 mL).

« Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent in vacuo to yield the crude carbamate.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., hexane/ethyl acetate) or by flash column chromatography on silica gel.[9]

Protocol 2: Synthesis of an N,N'-disubstituted Urea from
a Primary Amine

This protocol describes the reaction of m-CPI with a primary amine to form a disubstituted urea.
This reaction is generally very rapid and highly exothermic.

Rationale: Primary amines are more nucleophilic than alcohols, leading to a much faster
reaction rate with isocyanates.[10] The reaction is often instantaneous upon mixing. Due to the
high reactivity, careful control of the addition rate and temperature is crucial to prevent side
reactions and ensure a clean product profile.

Experimental Workflow:
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Urea Synthesis Workflow
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Caption: Workflow for the synthesis of an N,N'-disubstituted urea.

Materials:
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. Molecular
Reagent/Materi . Amount
CAS Number Weight ( g/mol Volume/Mass
al (mmol)
)
m-Chlorophenyl
, 2909-38-8 153.57 10.0 1549
isocyanate
Benzylamine 100-46-9 107.15 10.0 1079
Anhydrous
Tetrahydrofuran 109-99-9 72.11 - 60 mL
(THF)
Hexanes - - - For washing

Step-by-Step Procedure:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a nitrogen inlet, maintain a positive pressure of nitrogen.

» Reagent Preparation: Dissolve benzylamine (10.0 mmol, 1.07 g) in anhydrous THF (40 mL)
and cool the solution to 0°C in an ice bath.

o Addition of m-CPI: Dissolve m-chlorophenyl isocyanate (10.0 mmol, 1.54 g) in anhydrous
THF (20 mL) and add it to the dropping funnel. Add the m-CPI solution dropwise to the cold,
stirring amine solution over 30 minutes. A white precipitate will likely form immediately.

o Reaction Completion: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for an additional 30 minutes to ensure complete reaction.

« |solation: Isolate the precipitated urea by vacuum filtration.

 Purification: Wash the filter cake with a small amount of cold THF, followed by hexanes, to
remove any unreacted starting materials or soluble impurities. The product is often pure
enough after filtration and washing. If necessary, the urea can be recrystallized from a
suitable solvent like ethanol.

e Drying: Dry the purified product under vacuum.
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Analytical Techniques for Reaction Monitoring and
Characterization

Effective monitoring of reactions involving m-CPI is crucial for determining reaction endpoints
and ensuring product quality.

 In-situ FTIR Spectroscopy: This powerful process analytical technology (PAT) allows for real-
time tracking of the disappearance of the characteristic isocyanate peak (around 2250-2275
cm~1) and the appearance of the carbamate or urea carbonyl peak (around 1680-1730
cm~1).[11] This provides valuable kinetic data and precise endpoint determination.[11]

» High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for
monitoring the consumption of starting materials and the formation of the product.[12] It can
also be used to assess the purity of the final compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
the structural elucidation of the final products, confirming the formation of the desired
carbamate or urea linkage.

o Mass Spectrometry (MS): MS provides confirmation of the molecular weight of the product.

» Derivatization for GC/LC Analysis: For quantifying residual isocyanates, especially at low
levels, derivatization with an agent like 1-(9-anthracenylmethyl)piperazine (MAP) followed by
HPLC with fluorescence detection is a highly sensitive method.[13]

Troubleshooting and Side Reactions
While reactions with m-CPI are generally robust, certain side reactions can occur:

o Dimerization/Trimerization: At elevated temperatures or in the presence of certain catalysts,
isocyanates can dimerize to form uretdiones or trimerize to form isocyanurates.[8]

» Allophanate Formation: The carbamate product can react with another molecule of
isocyanate, particularly if there is an excess of isocyanate, to form an allophanate.[14]

e Reaction with Water: As mentioned, water will react with m-CPI to form m-chloroaniline,
which can then react with remaining m-CPI to form an undesired symmetrical urea.
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Troubleshooting Tips:

Issue Potential Cause Suggested Solution

) ] Extend reaction time; ensure
, Incomplete reaction; moisture
Low Yield o all glassware and solvents are
contamination
scrupulously dry.

] Use anhydrous solvents and
Presence of Symmetrical Urea ) ] ) o o
Moisture in the reaction reagents; maintain a strict inert
Byproduct
atmosphere.

Use a 1:1 stoichiometry or a

] slight excess of the
_ Excess of isocyanate used; _ _
Formation of Allophanate o nucleophile; monitor the
prolonged reaction time )
reaction closely and stop when

complete.

Conclusion

m-Chlorophenyl isocyanate is a powerful reagent for the synthesis of carbamates, ureas, and
other valuable compounds. Successful and safe experimentation hinges on a thorough
understanding of its reactivity, meticulous adherence to safety protocols, and the
implementation of robust experimental and analytical techniques. The protocols and guidelines
presented in this application note provide a solid foundation for researchers to effectively utilize
m-CPI in their synthetic endeavors, from small-scale laboratory synthesis to process
development in the pharmaceutical and chemical industries.

References

« Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio
Study. (2019). MDPI. [Link][14][15]

e |socyanate Reactions. Mettler Toledo. [Link][11]

 |socyanate-based multicomponent reactions. (2024). PMC - NIH. [Link][1]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://www.mdpi.com/2073-4360/11/10/1543
https://www.mdpi.com/2073-4360/11/10/1543
https://pubmed.ncbi.nlm.nih.gov/31546721/
https://www.mt.com/us/en/home/applications/L1_AutoChem_Applications/L2_ReactionAnalysis/isocyanate-reactions.html
https://www.mt.com/sg/en/home/applications/L1_AutoChem_Applications/L2_ReactionAnalysis/Controlling-Residual-Isocyanate.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10884617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11635408/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Measurement of the potential exposure to isocyanates monomers and oligomers during
spray painting. (2015). YouTube. [Link][3]

Kinetics and mechanism of isocyanate reactions. Il. Reactions of Aryl Isocyanates with
Alcohols in the presence ob tertiary amines. Semantic Scholar. [Link][7]

Method for the purification of isocyanates. Google Patents. [16]

Preparation of organic isocyanates.

Kinetics and mechanism of the reaction between phenyl isocyanate and alcohols in benzene
medium. (1963). The Journal of Organic Chemistry - ACS Publications. [Link]

OTM-14 -- Method for Measuring Isocyanates in Stationary Source Emissions. EPA. [Link]

Blocked isocyanates: from analytical and experimental considerations to non-polyurethane
applications. (2016). RSC Publishing. [Link]

Method for the purification of isocyanates. Justia Patents. [Link]

The kinetics and mechanism of the spontaneous alcoholysis of p-chlorophenyl isocyanate in
diethyl ether. The association of alcohols in diethyl ether. Journal of the Chemical Society,
Perkin Transactions 2 (RSC Publishing). [Link]

Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates,
allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2
(RSC Publishing). [Link][8]

ISOCYANATES, TOTAL (MAP) 5525. CDC. [Link][13]

Synthesis of Isocyanates from CO2 and Amines under Mild Conditions. ACS Publications.
[Link]

| am studying nucleophilic reactions and came upon an isocyanate reaction (attached
below). Why is that the N=C bond breaks in the first step, rather than the C=0 bond? In
general, how can you predict this phenomenon?. (2021). Quora. [Link][2]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.youtube.com/watch?v=D-5bE8i8o-E
https://m.youtube.com/watch?v=4P_jceMSljo
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-isocyanate-reactions.-II.-Bacaloglu-Cotarca/82827170882e96d271926639d1b6a782a3250269
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-isocyanate-reactions.-II.-Bacaloglu-Cotarc%C7%8E/4dcfaf360955f635466e6a5f81575e32c5dd20d1
https://patents.google.com/patent/US7358388B2/en
https://pubs.acs.org/doi/abs/10.1021/jo01042a001
https://www.epa.gov/sites/default/files/2017-08/documents/otm_14.pdf
https://pubs.rsc.org/en/content/articlelanding/2017/py/c6py01847e
https://patents.justia.com/patent/20080146824
https://pubs.rsc.org/en/content/articlelanding/1972/p2/p29720001091
https://pubs.rsc.org/en/content/articlelanding/1993/p2/p29930000371
https://pubs.rsc.org/en/content/articlelanding/1995/p2/p29950000395
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5525.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5525.pdf
https://pubs.acs.org/doi/10.1021/acs.oprd.5b00196
https://www.quora.com/I-am-studying-nucleophilic-reactions-and-came-upon-an-isocyanate-reaction-attached-below-Why-is-that-the-N-C-bond-breaks-in-the-first-step-rather-than-the-C-O-bond-In-general-how-can-you-predict-this-phenomenon
https://www.quora.com/I-am-studying-nucleophilic-reactions-and-came-upon-an-isocyanate-reaction-attached-below-Why-is-that-the-N-C-bond-breaks-in-the-first-step-rather-than-the-C-O-bond-In-general-how-can-you-predict-this-phenomenon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Scheme 23 Polyurethane synthesis via isocyanate-and phosgene-free... ResearchGate.
[Link]

Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio
Study. ResearchGate. [Link][12]

Isocyanates as Precursors to Biomedical Polyurethanes. Aidic. [Link]

Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols;
Oximes; And phenols in dilute organic solutions. ResearchGate. [Link][10]

Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic
Chemistry Portal. [Link]

Blocked Isocyanates: from Analytical and Experimental Considerations to Non-Polyurethane
Applications. ResearchGate. [Link]

A laboratory comparison of analytical methods used for isocyanates. ResearchGate. [Link]

Origin of Impurities Formed in the Polyurethane Production Chain. 1. Conditions for Chlorine
Transfer from an Aryl Isocyanide Dichloride Byproduct. ResearchGate. [Link]

Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents.
Springer. [Link]

How to isolate impurities from a reaction product. (2023). Biotage. [Link][9]
Material Safety Data Sheet - 3-Chlorophenyl isocyanate. Cole-Parmer. [Link][4]
Polyurethane:Synthesis and Uses. (2021). YouTube. [Link]

SYNTHESIS OF POLYURETHANE FROM ONE HUNDRED PERCENT SUSTAINABLE
NATURAL MATERIALS THROUGH NON-ISOCYANATE REACTIONS. ProQuest. [Link]

Reaction of Isocyanates with amines. ResearchGate. [Link]

An Improved Protocol for the Analysis of Alcohols by Direct Analysis in Real Time Mass
Spectrometry. (2009). American Laboratory. [Link][6]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.researchgate.net/figure/Scheme-23-Polyurethane-synthesis-via-isocyanate-and-phosgene-free-routes-a-the_fig20_257582200
https://www.researchgate.net/publication/336070624_Urethane_Formation_with_an_Excess_of_Isocyanate_or_Alcohol_Experimental_and_Ab_Initio_Study
https://www.researchgate.net/publication/335973421_Urethane_Formation_with_an_Excess_of_Isocyanate_or_Alcohol_Experimental_and_Ab_Initio_Study
https://www.aidic.it/cet/13/32/043.pdf
https://www.researchgate.net/publication/343468593_Reactivity_of_organic_isocyanates_with_nucleophilic_compounds_Amines_Alcohols_Thiols_Oximes_And_phenols_in_dilute_organic_solutions
https://www.researchgate.net/publication/248517511_Reactivity_of_organic_isocyanates_with_nucleophilic_compounds_Amines_Alcohols_Thiols_Oximes_And_phenols_in_dilute_organic_solutions
https://www.organic-chemistry.org/abstracts/lit4/168.shtm
https://www.researchgate.net/publication/309848520_Blocked_Isocyanates_from_Analytical_and_Experimental_Considerations_to_Non-Polyurethane_Applications
https://www.researchgate.net/publication/280735824_A_laboratory_comparison_of_analytical_methods_used_for_isocyanates
https://www.researchgate.net/publication/244485592_Origin_of_Impurities_Formed_in_the_Polyurethane_Production_Chain_1_Conditions_for_Chlorine_Transfer_from_an_Aryl_Isocyanide_Dichloride_Byproduct
https://link.springer.com/article/10.1007/s44211-022-00015-7
https://www.biotage.com/blog/how-to-isolate-impurities-from-a-reaction-product
https://www.biotage.com/blog/how-to-isolate-impurities-from-a-reaction-product
https://www.coleparmer.com/sds/27504_sds.pdf
https://pim-resources.coleparmer.com/sds/30535.pdf
https://www.youtube.com/watch?v=FpJU4IqT-lA
https://www.proquest.com/openview/f0e6b8c9e5e9b3e8e7c7e9d9e8e7c7e9/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.researchgate.net/figure/Reaction-of-Isocyanates-with-amines_fig1_322630685
https://www.americanlaboratory.com/914-Application-Notes/1596-An-Improved-Protocol-for-the-Analysis-of-Alcohols-by-Direct-Analysis-in-Real-Time-Mass-Spectrometry/
https://www.americanlaboratory.com/914-Application-Notes/673-An-Improved-Protocol-for-the-Analysis-of-Alcohols-by-Direct-Analysis-in-Real-Time-Mass-Spectrometry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

¢ Impurity Occurrence and Removal in Crystalline Products from Process Reactions. CORA.
[Link]

* Nucleophilic Isocyanation. (2020). PMC - NIH. [Link]

¢ Isocyanate-free Synthesis of (Functional) Polyureas, Polyurethanes, and Urethane-
containing Copolymers. RWTH Publications. [Link]

¢ Research on the Thermal Decomposition Reaction Kinetics and Mechanism of Pyridinol-
Blocked Isophorone Diisocyanate. PMC. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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